4-(2-Amino-2-oxoethoxy)-3-methoxybenzoic acid

• IUPAC Name: 4-(2-amino-2-oxoethoxy)-3-methoxybenzoic acid
• InChI: InChI=1S/C10H11NO5/c1-15-8-4-6(10(13)14)2-3-7(8)16-5-9(11)12/h2-4H,5H2,1H3,(H2,11,12)(H,13,14)
• InChI Key: STZBKCNMBXLARH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)OCC(=O)N
• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol

Description

“4-(2-Amino-2-oxoethoxy)-3-methoxybenzoic acid” is a chemical compound with the empirical formula C9H9NO4. It has a molecular weight of 195.17.

Molecular Structure Analysis

The SMILES string of “this compound” is NC(=O)COc1ccc(cc1)C(O)=O. The InChI is 1S/C9H9NO4/c10-8(11)5-14-7-3-1-6(2-4-7)9(12)13/h1-4H,5H2,(H2,10,11)(H,12,13).

Physical And Chemical Properties Analysis

“this compound” is a solid.

Scientific Research Applications

Pharmacological Characteristics of Vanillic Acid

Vanillic acid, a structurally related compound, showcases a range of uses in cosmetics, foods, and as a potential therapeutic agent due to its antioxidant, anti-inflammatory, and neuroprotective properties. This suggests that compounds with similar structures, like 4-(2-Amino-2-oxoethoxy)-3-methoxybenzoic acid, might also exhibit similar pharmacological activities, warranting further investigation into their potential therapeutic applications (A. Ingole et al., 2021).

Antioxidant Activity Analysis

The analytical methods for determining the antioxidant activity of compounds, including vanillic and gallic acids, are critical for assessing their potential health benefits. These methods provide insights into the efficacy of these compounds in neutralizing free radicals, which could apply to the research and development of antioxidants based on the structure of this compound (I. Munteanu & C. Apetrei, 2021).

Potential for Anti-Cancer and Anti-Inflammatory Applications

Research on phenolic acids, including hydroxybenzoic and hydroxycinnamic acids, has linked these compounds to anti-cancer and anti-inflammatory effects. Given the structural similarities, this compound could be explored for similar bioactivities, contributing to the development of novel therapeutic agents (H. B. Rashmi & P. Negi, 2020).

Environmental and Toxicological Considerations

The environmental occurrence and fate of related compounds, such as parabens, and their potential endocrine-disrupting properties highlight the importance of assessing the environmental impact and safety of chemical substances including this compound. This area of research is crucial for understanding the ecological footprint and health implications of chemical usage (Camille Haman et al., 2015).

Safety and Hazards

The compound has been classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 according to the GHS classification. The hazard statements are H302 - H315 - H319. The precautionary statements are P305 + P351 + P338.